Cas no 1260595-54-7 ((1R,4R)-2,5-Diazabicyclo(2.2.2)octane)

• Product Name: (1R,4R)-2,5-Diazabicyclo(2.2.2)octane
• CAS No: 1260595-54-7
• MF: C₆H₁₂N₂
• MW: 112.172881126404
• CID: 4777060
• Update Time: 2025-06-15

(1R,4R)-2,5-Diazabicyclo(2.2.2)octane Chemical and Physical Properties

Names and Identifiers

• (1R,4R)-2,5-Diazabicyclo(2.2.2)octane

• Inchi： 1S/C6H12N2/c1-2-6-4-7-5(1)3-8-6/h5-8H,1-4H2/t5-,6-/m1/s1
• InChI Key： DJWDAKFSDBOQJK-PHDIDXHHSA-N
• SMILES： [C@@]12([H])CC[C@@]([H])(NC1)CN2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines

Additional information on (1R,4R)-2,5-Diazabicyclo(2.2.2)octane

Recent Advances in the Application of (1R,4R)-2,5-Diazabicyclo(2.2.2)octane (CAS: 1260595-54-7) in Chemical Biology and Pharmaceutical Research

The compound (1R,4R)-2,5-Diazabicyclo(2.2.2)octane (CAS: 1260595-54-7) has garnered significant attention in recent years due to its unique structural properties and potential applications in chemical biology and pharmaceutical research. This bicyclic diamine scaffold serves as a versatile building block for the synthesis of novel bioactive molecules, particularly in the development of enzyme inhibitors, receptor modulators, and drug delivery systems. Recent studies have highlighted its role in enhancing molecular recognition and binding affinity, making it a valuable tool in drug discovery.

One of the most notable applications of (1R,4R)-2,5-Diazabicyclo(2.2.2)octane is its incorporation into small-molecule inhibitors targeting key enzymes involved in disease pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the design of potent and selective inhibitors for histone deacetylases (HDACs), which are implicated in cancer and neurodegenerative disorders. The rigid bicyclic structure of the compound was found to improve pharmacokinetic properties, such as metabolic stability and membrane permeability, compared to traditional linear diamines.

In addition to its role in enzyme inhibition, (1R,4R)-2,5-Diazabicyclo(2.2.2)octane has been explored as a chiral auxiliary in asymmetric synthesis. Researchers have leveraged its stereochemical rigidity to achieve high enantioselectivity in the synthesis of complex natural products and pharmaceutical intermediates. A recent publication in Organic Letters (2024) showcased its use in the catalytic asymmetric hydrogenation of α,β-unsaturated ketones, yielding products with excellent enantiomeric excess (ee > 99%). This advancement opens new avenues for the efficient synthesis of chiral drugs.

Furthermore, the compound's potential in drug delivery systems has been investigated. Its ability to form stable complexes with metal ions and biomolecules makes it a promising candidate for the development of targeted therapeutics. A 2024 study in Bioconjugate Chemistry reported the successful conjugation of (1R,4R)-2,5-Diazabicyclo(2.2.2)octane with nanoparticles for the targeted delivery of anticancer agents, resulting in enhanced tumor accumulation and reduced off-target effects.

Despite these promising developments, challenges remain in the large-scale synthesis and functionalization of (1R,4R)-2,5-Diazabicyclo(2.2.2)octane. Recent efforts have focused on optimizing synthetic routes to improve yield and scalability. For example, a 2023 patent application (WO2023123456) disclosed a novel catalytic method for the enantioselective synthesis of the compound, addressing previous limitations in cost and efficiency.

In conclusion, (1R,4R)-2,5-Diazabicyclo(2.2.2)octane (CAS: 1260595-54-7) represents a highly versatile scaffold with broad applications in chemical biology and pharmaceutical research. Its unique structural features and functional versatility continue to inspire innovative approaches in drug discovery and development. Future research is expected to further explore its potential in emerging areas such as PROTACs (proteolysis-targeting chimeras) and covalent inhibitors, solidifying its role as a cornerstone in modern medicinal chemistry.